Cas no 1575836-95-1 (tert-butyl 6-chlorospiro[1H-furo[3,4-c]pyridine-3,3-azetidine]-1-carboxylate)

• Product Name: tert-butyl 6-chlorospiro[1H-furo[3,4-c]pyridine-3,3-azetidine]-1-carboxylate
• CAS No: 1575836-95-1
• MF: C₁₄H₁₇ClN₂O₃
• MW: 296.749382734299
• MDL: MFCD32202758
• CID: 5521190
• PubChem ID: 89996155
• Update Time: 2025-05-24

tert-butyl 6-chlorospiro[1H-furo[3,4-c]pyridine-3,3-azetidine]-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-6’-chloro-1’H-spiro[azetidine-3,3’-furo[3,4-c]pyridine
• Spiro[azetidine-3,3'(1'H)-furo[3,4-c]pyridine]-1-carboxylic acid, 6'-chloro-, 1,1-dimethylethyl ester
• tert-butyl 6-chlorospiro[1H-furo[3,4-c]pyridine-3,3-azetidine]-1-carboxylate
• CS-0309963
• SCHEMBL15507949
• SY262028
• TERT-BUTYL 6'-CHLORO-1'H-SPIRO[AZETIDINE-3,3'-FURO[3,4-C]PYRIDINE]-1-CARBOXYLATE
• AT29885
• tert-butyl 6-chlorospiro[1H-furo[3,4-c]pyridine-3,3'-azetidine]-1'-carboxylate
• MFCD32202758
• 1-Boc-6 inverted exclamation mark -chloro-1 inverted exclamation mark H-spiro[azetidine-3,3 inverted exclamation mark -furo[3,4-c]pyridine]
• 1575836-95-1
• PS-18318

• MDL： MFCD32202758
• Inchi： 1S/C14H17ClN2O3/c1-13(2,3)20-12(18)17-7-14(8-17)10-5-16-11(15)4-9(10)6-19-14/h4-5H,6-8H2,1-3H3
• InChI Key： BBANLTXRKOILMJ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC2(OCC3C=C(Cl)N=CC=32)C1

Computed Properties

• Exact Mass: 296.0927701g/mol
• Monoisotopic Mass: 296.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.7Ų

Additional information on tert-butyl 6-chlorospiro[1H-furo[3,4-c]pyridine-3,3-azetidine]-1-carboxylate

tert-butyl 6-chlorospiro[1H-furo[3,4-c]pyridine-3,3-azetidine]-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 6-chlorospiro[1H-furo[3,4-c]pyridine-3,3-azetidine]-1-carboxylate, identified by the CAS number 1575836-95-1, represents a significant advancement in the field of organic chemistry. This compound is notable for its unique structural features and potential applications in drug discovery and material science. The name itself is a testament to its complex architecture, combining elements of a spiro ring system with a chlorinated pyridine moiety and a tert-butyl ester group.

The spiro structure in this compound is particularly intriguing. The term spiro refers to a type of ring junction where two rings are connected by a single atom, creating a unique three-dimensional arrangement. In this case, the spiro system connects a pyridine ring with an azetidine ring. The pyridine component contributes aromaticity and potential for hydrogen bonding, while the azetidine ring introduces a four-membered cyclic structure with inherent strain and reactivity. This combination makes the compound an interesting subject for studying ring strain effects and their influence on chemical reactivity.

The presence of the chloro substituent at position 6 of the pyridine ring adds another layer of complexity to this molecule. Chlorine is known for its electron-withdrawing properties, which can significantly influence the electronic environment of the molecule. This substituent not only affects the reactivity of the compound but also plays a crucial role in determining its pharmacokinetic properties if used in drug design. Recent studies have shown that chlorinated aromatic compounds can exhibit enhanced bioavailability due to their ability to interact with biological systems through various non-covalent interactions.

The tert-butyl ester group attached to the spiro system serves as a protecting group during synthesis and can be readily cleaved under specific conditions to yield the corresponding carboxylic acid. This feature makes it an ideal intermediate in organic synthesis, particularly in the construction of more complex molecules. The ester group also contributes to the compound's solubility properties, which are critical for its application in various chemical processes.

From a synthetic standpoint, this compound is typically prepared through a multi-step process involving spirocyclic formation and subsequent functionalization. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing both time and cost while improving yield. For instance, the use of transition metal catalysts has facilitated spirocyclic formation under mild conditions, making this approach more accessible to researchers.

In terms of applications, this compound has shown promise in several areas. Its spiro structure makes it an attractive candidate for use as a building block in medicinal chemistry. Researchers have explored its potential as an inhibitor of various enzymes involved in disease pathways. For example, studies have demonstrated that analogs of this compound can modulate kinase activity, suggesting their potential role in anticancer therapy.

Beyond medicinal chemistry, this compound has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. The spiro system's ability to tune electronic transitions has been leveraged to develop materials with enhanced optoelectronic performance.

Recent research has also focused on understanding the environmental impact of such compounds. As concerns about sustainability grow, there is increasing interest in developing eco-friendly synthesis routes and evaluating the biodegradability of chemical intermediates like tert-butyl 6-chlorospiro[1H-furo[3,4-c]pyridine-3,3-azetidine]-1-carboxylate. Studies have shown that certain synthetic pathways can be optimized to reduce waste and energy consumption while maintaining product quality.

In conclusion, tert-butyl 6-chlorospiro[1H-furo[3,4-c]pyridine-3,3-azetidine]-1-carboxylate stands as a prime example of how complex molecular architectures can drive innovation across multiple disciplines. Its unique structural features offer rich opportunities for further research and development across fields ranging from drug discovery to materials science.